Cas no 875155-12-7 (1H-Imidazole-5-acetamide,N-2-propen-1-yl-)

• Product Name: 1H-Imidazole-5-acetamide,N-2-propen-1-yl-
• CAS No: 875155-12-7
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 709775
• PubChem ID: 45120778
• Update Time: 2025-04-19

1H-Imidazole-5-acetamide,N-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-acetamide,N-2-propen-1-yl-
• N-allyl-2-(1H-imidazol-4-yl)-acetamide
• VDLGNMMZAABPMZ-UHFFFAOYSA-N
• 875155-12-7
• SCHEMBL5167309

• Inchi： 1S/C8H11N3O/c1-2-3-10-8(12)4-7-5-9-6-11-7/h2,5-6H,1,3-4H2,(H,9,11)(H,10,12)
• InChI Key： VDLGNMMZAABPMZ-UHFFFAOYSA-N
• SMILES： O=C(CC1=CN=CN1)NCC=C

Computed Properties

• Exact Mass: 165.09
• Monoisotopic Mass: 165.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8A^2
• XLogP3: 0